Cas no 569338-07-4 (3-Butenoic acid, 4-(4-methylphenyl)-2-oxo-, methyl ester, (3E)-)

• Product Name: 3-Butenoic acid, 4-(4-methylphenyl)-2-oxo-, methyl ester, (3E)-
• CAS No: 569338-07-4
• MF: C₁₂H₁₂O₃
• MW: 204.221883773804
• CID: 347305
• PubChem ID: 71444410
• Update Time: 2025-04-19

3-Butenoic acid, 4-(4-methylphenyl)-2-oxo-, methyl ester, (3E)- Chemical and Physical Properties

Names and Identifiers

• 3-Butenoic acid, 4-(4-methylphenyl)-2-oxo-, methyl ester, (3E)-
• methyl 4-(4-methylphenyl)-2-oxobut-3-enoate
• DTXSID60853195
• 569338-07-4

• Inchi： 1S/C12H12O3/c1-9-3-5-10(6-4-9)7-8-11(13)12(14)15-2/h3-8H,1-2H3
• InChI Key： JNLWBOJWCZNNID-UHFFFAOYSA-N
• SMILES： O(C)C(C(C=CC1C=CC(C)=CC=1)=O)=O

Computed Properties

• Exact Mass: 204.07866
• Monoisotopic Mass: 204.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37